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Compound Focus: Sodium plumbate

CAS No.: 52623-79-7

Cat. No.: S1925416

Basic Chemical Properties of Sodium Plumbate

The available information provides a foundation for understanding the compound, though detailed

decomposition data is lacking [1].

Property Details

Chemical Na20sPb (or NazPbOs) [1]

Formula

IUPAC Name disodium;dioxido(oxo)lead [1]

Molecular 301.18 g/mol [1]

Weight

Appearance Light yellow, fused, hygroscopic lumps [1]

Stability Stable under recommended storage conditions, but incompatible with strong

oxidizing agents [1]

Theoretical Context and a Model Experimental Protocol
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To fill the knowledge gaps, here is the theoretical reasoning for its stability and a proven experimental

method you can employ.

Principles of Thermal Stability

Although not stated directly for sodium plumbate, the thermal stability of ionic salts is generally governed
by the identity of the metal ion. A metal that is more reactive (such as sodium) tends to form more stable
salts, including carbonates and nitrates [2] [3]. This principle suggests that the sodium in sodium plumbate
likely contributes to a high decomposition temperature. In contrast, the lead center in the plumbate ion
(PbOs3?27) is in a high oxidation state, which can make it a strong oxidizing agent, potentially leading to

exothermic or complex decomposition pathways [1].

Recommended Protocol: TG-MS Analysis

Thermogravimetry-Mass Spectrometry (TG-MS) is a powerful technique for studying thermal
decomposition processes. The following workflow, adapted from a study on sedium formate, provides a

robust methodology you can apply to sodium plumbate [4].
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Report Reaction Scheme

Click to download full resolution via product page
Experimental workflow for TG-MS analysis of thermal decomposition.

Detailed Methodology [4]:

e Apparatus: Use a system combining a Thermogravimetry/Differential Thermal Analysis (TG/DTA) unit
(e.g., NETZSCH STA2500) with a Gas Chromatograph—Quadrupole Mass Spectrometer (GC/QMS)
(e.g., JEOL JIMS-Q1500GC).

e Sample Preparation: Weigh approximately 20 mg of high-purity sodium plumbate using a precision
balance.

e Atmosphere: Use helium or heated air as the purge gas in the TG furnace.

e Temperature Program: Heat the sample from room temperature to a high temperature (e.g., 800°C)
at a controlled rate (e.g., 10°C/min).

e Data Collection:

o The TG unit records mass change.
o The DTA unit records endothermic or exothermic events.
o Evolved gases are transferred in real-time to the MS.

e MS Analysis: Set the MS ionization energy (e.g., 17 eV) to ionize gases without ionizing the carrier

gas. Monitor key mass-to-charge (m/z) ratios to identify gaseous products.

Safety and Handling Considerations

Given the lead content, extreme care must be taken. The searched material indicates sodium plumbate may
cause skin irritation and allergic reactions, and could cause long-term adverse effects in the aquatic

environment [1].

¢ Personal Protective Equipment (PPE). Wear PVC or plastic gloves, safety glasses with side-
shields, and a lab coat [1].

e Engineering Controls: Handle only in areas with appropriate exhaust ventilation. A breathing
apparatus is recommended if aerosols or dust are formed [1].

e First Aid: In case of skin contact, rinse immediately with plenty of water and seek medical advice [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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